Cas no 2171642-77-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid)

3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, widely utilized in peptide synthesis. The Fmoc moiety ensures selective deprotection under mild basic conditions, enhancing compatibility with solid-phase peptide synthesis (SPPS) methodologies. The 2-phenylethyl side chain and carbamoylpropanoic acid backbone contribute to structural diversity, making it valuable for introducing hydrophobic or sterically constrained residues into peptide sequences. This compound is particularly advantageous for applications requiring controlled incorporation of modified amino acids while maintaining high synthetic yield and purity. Its stability under standard SPPS conditions makes it a reliable building block for advanced peptide research and drug development.
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid structure
2171642-77-4 structure
Product Name:3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid
CAS No:2171642-77-4
MF:C27H26N2O5
MW:458.505747318268
CID:6323739
PubChem ID:165559019
Update Time:2025-10-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid
    • 2171642-77-4
    • 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
    • EN300-1506612
    • Inchi: 1S/C27H26N2O5/c30-25(31)16-24(26(32)28-15-14-18-8-2-1-3-9-18)29-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23-24H,14-17H2,(H,28,32)(H,29,33)(H,30,31)
    • InChI Key: ZZNZWIHXFQWUTI-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NCCC1C=CC=CC=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 458.18417193g/mol
  • Monoisotopic Mass: 458.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1506612-1.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
2171642-77-4
1g
$0.0 2023-06-05
Enamine
EN300-1506612-50mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
2171642-77-4
50mg
$2829.0 2023-09-27
Enamine
EN300-1506612-100mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
2171642-77-4
100mg
$2963.0 2023-09-27
Enamine
EN300-1506612-250mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
2171642-77-4
250mg
$3099.0 2023-09-27
Enamine
EN300-1506612-500mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
2171642-77-4
500mg
$3233.0 2023-09-27
Enamine
EN300-1506612-1000mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
2171642-77-4
1000mg
$3368.0 2023-09-27
Enamine
EN300-1506612-2500mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
2171642-77-4
2500mg
$6602.0 2023-09-27
Enamine
EN300-1506612-5000mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
2171642-77-4
5000mg
$9769.0 2023-09-27
Enamine
EN300-1506612-10000mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
2171642-77-4
10000mg
$14487.0 2023-09-27

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid (CAS No. 2171642-77-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid, with the CAS number 2171642-77-4, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and phenylethyl groups, makes it a valuable intermediate for constructing complex peptides with high precision.

The growing demand for peptide-based therapeutics has increased interest in compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid. Researchers frequently search for "Fmoc-protected amino acids" and "peptide coupling reagents" to optimize synthesis protocols. This compound’s role in facilitating amide bond formation and its compatibility with automated peptide synthesizers align with current trends in biotechnology and drug discovery.

One of the key advantages of this compound is its stability under standard SPPS conditions, which is a common query among synthetic chemists. The Fmoc group provides temporary protection for the amino functionality, allowing selective deprotection under mild basic conditions. Meanwhile, the carbamoylpropanoic acid moiety offers versatility for further functionalization, making it a preferred choice for designing peptide mimetics and bioactive molecules.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for peptide synthesis. 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid is often discussed alongside "sustainable peptide synthesis" due to its efficient coupling efficiency and minimal side-product formation. This aligns with the increasing focus on reducing waste in pharmaceutical manufacturing.

Another trending topic is the application of machine learning in chemical synthesis. Computational tools are being used to predict optimal conditions for reactions involving Fmoc-protected intermediates. The compound’s well-defined reactivity profile makes it an excellent candidate for such studies, addressing queries like "how to improve peptide yield" and "best practices for Fmoc deprotection."

From a commercial perspective, CAS 2171642-77-4 is supplied by leading fine chemical manufacturers with high purity grades (>95%). Its pricing and availability are frequently searched, reflecting its importance in research and development. Additionally, its use in click chemistry and bioconjugation techniques has expanded its utility beyond traditional peptide synthesis.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid is a pivotal compound in modern synthetic chemistry. Its relevance to drug development, biomaterials, and green synthesis ensures continued interest from academia and industry. As peptide therapeutics gain traction, this compound will remain a cornerstone for innovative research.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.